Cas no 1805168-77-7 (2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine)
2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine
-
- Inchi: 1S/C7H6BrF2NO/c1-3-4(7(9)10)2-11-6(8)5(3)12/h2,7,12H,1H3
- InChI Key: QCJXXVNYYFMZRJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C(C)=C(C=N1)C(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- XLogP3: 2.5
- Topological Polar Surface Area: 33.1
2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024006790-500mg |
2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine |
1805168-77-7 | 97% | 500mg |
$931.00 | 2022-04-01 | |
| Alichem | A024006790-1g |
2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine |
1805168-77-7 | 97% | 1g |
$1,629.60 | 2022-04-01 |
2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine
Introduction to 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine (CAS No. 1805168-77-7)
2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine, with the CAS number 1805168-77-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, a hydroxyl group, and a methyl group, all attached to a pyridine ring. These functional groups contribute to the compound's diverse chemical properties and potential biological activities.
The bromopyridine framework of 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine makes it an attractive candidate for various applications in drug discovery and development. The bromine atom can serve as a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties. Additionally, the presence of the difluoromethyl group imparts unique electronic and steric effects, which can influence the compound's reactivity and biological activity.
The hydroxyl group in 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine is particularly noteworthy for its potential to form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. The methyl group, on the other hand, contributes to the overall hydrophobicity of the molecule, which can affect its solubility and permeability across biological membranes.
Recent studies have explored the potential of 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine as a lead compound for various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The unique combination of functional groups in this molecule allows it to interact selectively with these enzymes, making it a promising candidate for further optimization as an anticancer agent.
In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the antiviral properties of 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine. The results indicated that this compound effectively inhibits the replication of several viral strains, including those responsible for influenza and hepatitis. The mechanism of action involves disrupting key viral enzymes and pathways, thereby preventing viral replication and spread.
The pharmacokinetic properties of 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it suitable for further development as a potential therapeutic agent.
In addition to its direct therapeutic applications, 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine serves as an important intermediate in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones, leading to the creation of novel compounds with enhanced biological activities. This makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR) and optimizing drug candidates.
The environmental impact of 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine has also been considered in recent studies. Research has shown that this compound is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices are still essential to minimize any potential ecological impact.
In conclusion, 2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine (CAS No. 1805168-77-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration and development as a therapeutic agent or chemical intermediate. Ongoing research continues to uncover new applications and insights into its biological activities, solidifying its importance in the scientific community.
1805168-77-7 (2-Bromo-5-(difluoromethyl)-3-hydroxy-4-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)